Cas no 51117-17-0 (3beta-Angeloyloxyfuranoeremophilan)

3beta-Angeloyloxyfuranoeremophilan structure
51117-17-0 structure
Product name:3beta-Angeloyloxyfuranoeremophilan
CAS No:51117-17-0
MF:C20H28O3
MW:316.434526443481
CID:2001947

3beta-Angeloyloxyfuranoeremophilan Chemical and Physical Properties

Names and Identifiers

    • 3beta-Angeloyloxyfuranoeremophilan
    • Angeloyl-(3beta, 10betaH)-Furanoeremophilan-3-ol
    • Inchi: InChI=1S/C20H28O3/c1-6-12(2)19(21)23-17-8-7-15-9-18-16(13(3)11-22-18)10-20(15,5)14(17)4/h6,11,14-15,17H,7-10H2,1-5H3/b12-6-
    • InChI Key: JXWIRRRZGAWCPK-SDQBBNPISA-N
    • SMILES: C\C=C(\C)C(=O)OC1CCC2Cc3occ(C)c3CC2(C)C1C

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 23
  • XLogP3: 4.053

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